Cas no 68252-56-2 (5,6-Benzothiazolediol, 2-methyl-)

5,6-Benzothiazolediol, 2-methyl- structure
68252-56-2 structure
Product Name:5,6-Benzothiazolediol, 2-methyl-
CAS No:68252-56-2
MF:C8H7NO2S
MW:181.211680650711
CID:387569
PubChem ID:736940
Update Time:2025-04-19

5,6-Benzothiazolediol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5,6-Benzothiazolediol, 2-methyl-
    • 2-methyl-1,3-benzothiazole-5,6-diol
    • 5,6-Benzothiazolediol,2-methyl-(6CI,7CI,9CI)
    • 5,6-dihydroxy-2-methyl-benzothiazole
    • 68252-56-2
    • Oprea1_418753
    • Oprea1_119652
    • HMS1664H18
    • AKOS001016097
    • 2-Methyl-benzothiazole-5,6-diol
    • Z56839421
    • SCHEMBL1608822
    • DTXSID90353138
    • SCVRMYXQAOKGMU-UHFFFAOYSA-N
    • Inchi: 1S/C8H7NO2S/c1-4-9-5-2-6(10)7(11)3-8(5)12-4/h2-3,10-11H,1H3
    • InChI Key: SCVRMYXQAOKGMU-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2C=C(C(=CC1=2)O)O

Computed Properties

  • Exact Mass: 181.01974964g/mol
  • Monoisotopic Mass: 181.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 81.6Ų
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